Cas no 1439896-44-2 ((2-Cyclobutoxypyrimidin-4-yl)methanaminehydrochloride)
(2-Cyclobutoxypyrimidin-4-yl)methanaminehydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (2-Cyclobutoxypyrimidin-4-yl)methanaminehydrochloride
-
- Inchi: 1S/C9H13N3O.ClH/c10-6-7-4-5-11-9(12-7)13-8-2-1-3-8;/h4-5,8H,1-3,6,10H2;1H
- InChI Key: HKMSZUFEPKPFQH-UHFFFAOYSA-N
- SMILES: O(C1CCC1)C1=NC=CC(CN)=N1.Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
(2-Cyclobutoxypyrimidin-4-yl)methanaminehydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM504676-1g |
(2-Cyclobutoxypyrimidin-4-yl)methanaminehydrochloride |
1439896-44-2 | 97% | 1g |
$585 | 2023-01-09 | |
| Key Organics Ltd | KS-8092-0.25g |
(2-Cyclobutoxypyrimidin-4-yl)methanaminehydrochloride |
1439896-44-2 | >95% | 0.25g |
£344.00 | 2025-02-08 | |
| Key Organics Ltd | KS-8092-1g |
(2-Cyclobutoxypyrimidin-4-yl)methanaminehydrochloride |
1439896-44-2 | >95% | 1g |
£518.00 | 2025-02-08 |
(2-Cyclobutoxypyrimidin-4-yl)methanaminehydrochloride Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on (2-Cyclobutoxypyrimidin-4-yl)methanaminehydrochloride
Comprehensive Overview of (2-Cyclobutoxypyrimidin-4-yl)methanamine Hydrochloride (CAS No. 1439896-44-2)
(2-Cyclobutoxypyrimidin-4-yl)methanamine hydrochloride (CAS No. 1439896-44-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrimidine core and cyclobutoxy substituent, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which make it a promising candidate for modulating biological targets.
The molecular structure of (2-Cyclobutoxypyrimidin-4-yl)methanamine hydrochloride features a pyrimidine ring substituted with a cyclobutoxy group at the 2-position and an aminomethyl group at the 4-position. This configuration contributes to its reactivity and binding affinity, making it a valuable intermediate in synthetic chemistry. The hydrochloride salt form enhances its solubility and stability, which are critical factors for laboratory and industrial applications.
In recent years, the demand for pyrimidine derivatives like 1439896-44-2 has surged due to their role in developing novel therapeutics. For instance, small molecule inhibitors and kinase modulators often incorporate such scaffolds to achieve desired pharmacological effects. This compound’s versatility aligns with current trends in precision medicine and targeted therapy, where researchers seek compounds with high selectivity and minimal off-target effects.
One of the most frequently searched questions related to (2-Cyclobutoxypyrimidin-4-yl)methanamine hydrochloride is its synthesis pathway. The compound is typically synthesized through multi-step organic reactions, including nucleophilic substitution and reductive amination. These methods are well-documented in peer-reviewed journals, reflecting the compound’s relevance in academic and industrial settings. Additionally, its spectroscopic data (e.g., NMR, MS) is often requested by chemists for verification purposes.
Another area of interest is the compound’s potential biological activity. While specific studies on 1439896-44-2 are limited, analogous pyrimidine-based compounds have demonstrated activity against various enzymes and receptors. This has led to speculation about its utility in cancer research, neurodegenerative diseases, and infectious disease treatment. However, further experimental validation is required to confirm these hypotheses.
From a commercial perspective, (2-Cyclobutoxypyrimidin-4-yl)methanamine hydrochloride is available through specialized chemical suppliers. Its pricing and availability often depend on batch size and purity grade, with higher purity levels (>98%) being preferred for research applications. Companies offering custom synthesis services also list this compound, catering to the growing demand for tailored solutions in drug development.
Environmental and safety considerations are also critical when handling 1439896-44-2. While it is not classified as a hazardous material, standard laboratory precautions, such as using personal protective equipment (PPE) and working in a fume hood, are recommended. Proper storage conditions, including temperature control and moisture protection, ensure the compound’s longevity and performance.
In summary, (2-Cyclobutoxypyrimidin-4-yl)methanamine hydrochloride (CAS No. 1439896-44-2) represents a compelling subject for scientific exploration. Its structural features, synthetic accessibility, and potential applications align with contemporary research priorities. As the scientific community continues to investigate pyrimidine derivatives, this compound is poised to play a pivotal role in advancing medicinal chemistry and therapeutic innovation.
1439896-44-2 ((2-Cyclobutoxypyrimidin-4-yl)methanaminehydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)